3-Deoxy-3-fluoro-D-myo-inositol
3-Deoxy-3-fluoro-D-myo-inositol
Brand Name:
Vulcanchem
CAS No.:
120444-24-8
VCID:
VC0057161
InChI:
InChI=1S/C6H11FO5/c7-1-2(8)4(10)6(12)5(11)3(1)9/h1-6,8-12H/t1?,2-,3-,4-,5+,6?/m1/s1
SMILES:
C1(C(C(C(C(C1O)O)F)O)O)O
Molecular Formula:
C6H11FO5
Molecular Weight:
182.15 g/mol
3-Deoxy-3-fluoro-D-myo-inositol
CAS No.: 120444-24-8
Reference Standards
VCID: VC0057161
Molecular Formula: C6H11FO5
Molecular Weight: 182.15 g/mol
CAS No. | 120444-24-8 |
---|---|
Product Name | 3-Deoxy-3-fluoro-D-myo-inositol |
Molecular Formula | C6H11FO5 |
Molecular Weight | 182.15 g/mol |
IUPAC Name | (1S,2S,4R,5S)-6-fluorocyclohexane-1,2,3,4,5-pentol |
Standard InChI | InChI=1S/C6H11FO5/c7-1-2(8)4(10)6(12)5(11)3(1)9/h1-6,8-12H/t1?,2-,3-,4-,5+,6?/m1/s1 |
Standard InChIKey | PDTJJYSBSOKEOY-WWHKVMGRSA-N |
Isomeric SMILES | [C@H]1([C@@H](C([C@H]([C@@H](C1O)O)O)F)O)O |
SMILES | C1(C(C(C(C(C1O)O)F)O)O)O |
Canonical SMILES | C1(C(C(C(C(C1O)O)F)O)O)O |
Synonyms | (1S,2R,3R,4S,5S,6R)-6-Fluorocyclohexane-1,2,3,4,5-pentaol |
PubChem Compound | 3036525 |
Last Modified | Nov 11 2021 |
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